Cas no 1526717-05-4 (2-(cyclopropylmethyl)thiazole-5-carboxylic acid)

• Product Name: 2-(cyclopropylmethyl)thiazole-5-carboxylic acid
• CAS No: 1526717-05-4
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 4604167
• Update Time: 2025-05-19

2-(cyclopropylmethyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-(cyclopropylmethyl)-
• 2-(Cyclopropylmethyl)thiazole-5-carboxylic acid
• 2-(cyclopropylmethyl)thiazole-5-carboxylic acid

• Inchi： 1S/C8H9NO2S/c10-8(11)6-4-9-7(12-6)3-5-1-2-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： HCLQZARDLCZJQU-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1CC1CC1

Additional information on 2-(cyclopropylmethyl)thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(Cyclopropylmethyl)thiazole-5-carboxylic Acid (CAS: 1526717-05-4): A Promising Scaffold in Medicinal Chemistry

The compound 2-(cyclopropylmethyl)thiazole-5-carboxylic acid (CAS: 1526717-05-4) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a building block for the development of novel therapeutics targeting various diseases, including infectious diseases, metabolic disorders, and cancer. This research brief aims to summarize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent literature reveals that 2-(cyclopropylmethyl)thiazole-5-carboxylic acid serves as a critical intermediate in the synthesis of several bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of small-molecule inhibitors targeting bacterial enzymes. The compound's unique structural features, including the cyclopropylmethyl group and the thiazole ring, contribute to its ability to interact with diverse biological targets, enhancing its potential as a pharmacophore.

In addition to its role in antibacterial drug development, 2-(cyclopropylmethyl)thiazole-5-carboxylic acid has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of kinase inhibitors, which exhibited potent activity against cancer cell lines. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and survival. These findings underscore the compound's versatility and its potential as a starting point for the design of targeted cancer therapies.

Further investigations into the pharmacokinetic properties of 2-(cyclopropylmethyl)thiazole-5-carboxylic acid have also been conducted. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable profiles that support its further development as a drug candidate. The study, published in Drug Metabolism and Disposition (2024), highlighted the compound's resistance to rapid degradation in vivo, a critical factor for its potential clinical translation.

In conclusion, 2-(cyclopropylmethyl)thiazole-5-carboxylic acid (CAS: 1526717-05-4) represents a highly promising scaffold in medicinal chemistry, with demonstrated applications in antibacterial and anticancer drug discovery. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development. Future studies should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in other therapeutic areas.